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Compound of Interest

Compound Name: Vaccenic Acid Chloride

Cat. No.: B15548462

Get Quote

An In-depth Technical Guide on the Safety of Vaccenic Acid Chloride

Disclaimer: A comprehensive Safety Data Sheet (SDS) for vaccenic acid chloride is not

readily available. This guide has been compiled from limited available data for isomers of

vaccenic acid chloride and supplemented with general safety information for the acid chloride

chemical class. It is imperative to treat vaccenic acid chloride with extreme caution, assuming

it possesses the general hazards associated with reactive acyl chlorides. This document is

intended for use by trained professionals and does not replace a formal risk assessment.

Introduction
Vaccenic acid chloride, an acyl chloride derivative of vaccenic acid, is a reactive chemical

intermediate likely used in organic synthesis. Due to its reactive nature, it presents significant

safety and handling challenges. This guide provides a summary of available safety-related data

and general protocols for handling this and similar chemical compounds in a research and

development setting.

Chemical and Physical Properties
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Quantitative data for two isomers of vaccenic acid chloride have been found. It is crucial to

verify the specific isomer in use, as their properties may differ.

Table 1: Physical and Chemical Properties of Vaccenic Acid Chloride Isomers

Property
cis-Vaccenoyl
chloride

11(E)-Octadecenoyl
chloride

Source(s)

CAS Number 95548-26-8 117485-96-8 [1][2][3][4][5]

Molecular Formula C₁₈H₃₃ClO C₁₈H₃₃ClO [1][2][3][4][5]

Molecular Weight 300.91 g/mol 300.91 g/mol [1][2][3][4][5]

Appearance Colorless liquid - [1]

Odor Pungent - [1]

Boiling Point 170 °C @ 2 mm Hg - [1]

Density 0.912 g/mL at 25 °C - [1]

Flash Point 113 °C - [1]

Storage Temperature -20°C Freezer [1][5]

Note: A dash (-) indicates that no data was found for the specified property.

Hazard Identification and General Safety
Precautions
As a specific SDS for vaccenic acid chloride is unavailable, the following hazard information

is based on the general properties of acid chlorides.

Table 2: General Hazard Identification for Acid Chlorides
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Hazard Class Description

Corrosivity

Causes severe skin burns and eye damage.

Reacts with moisture to form hydrochloric acid

(HCl), which is highly corrosive to tissues.[6][7]

Reactivity

Highly reactive, especially with water, alcohols,

amines, and other nucleophiles.[8][9][10] The

reaction with water is vigorous and exothermic,

producing corrosive hydrogen chloride gas.[8][9]

Toxicity

May be harmful if swallowed, inhaled, or

absorbed through the skin. Inhalation of vapors

or fumes can cause severe respiratory irritation

and chemical burns.[6]

Flammability
May be combustible, although this varies

depending on the specific compound.

Experimental Protocols and Handling
Given the high reactivity of acid chlorides, stringent adherence to safety protocols is mandatory.

All work should be conducted in a certified chemical fume hood.[11][12]

Table 3: General Handling and Personal Protective Equipment (PPE)
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Procedure Recommendation Source(s)

Engineering Controls

Work exclusively in a well-

ventilated chemical fume hood.

Ensure safety shower and

eyewash station are readily

accessible.

[11][12][13]

Personal Protective Equipment

(PPE)

- Eye/Face Protection:

Chemical splash goggles and

a face shield. - Hand

Protection: Chemical-resistant

gloves (e.g., nitrile, neoprene).

Consult glove manufacturer for

specific compatibility. - Skin

and Body Protection: A flame-

retardant lab coat, long pants,

and closed-toe shoes. For

larger quantities, a chemical-

resistant apron or suit may be

necessary.

[6][11][13]

Handling

- Use in anhydrous (dry)

conditions to prevent reaction

with moisture.[14] - Keep

containers tightly closed when

not in use. - Avoid inhalation of

vapors.[11] - Prevent contact

with skin and eyes.[11]

Storage

Store in a cool, dry, well-

ventilated area away from

incompatible materials (e.g.,

water, bases, alcohols).[6]

Store at -20°C as

recommended for the cis-

isomer.[1]
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Quenching and Waste Disposal
Proper quenching of residual acid chlorides is critical for safe disposal. This should be done

slowly and in a controlled manner.

Table 4: Quenching Procedures for Acid Chlorides

Quenching Agent Resulting Product Cautions Source(s)

Water
Carboxylic acid and

HCl

Highly exothermic and

vigorous reaction. Add

the acid chloride

slowly to a large

excess of cold water

with stirring.

[8][9][15]

Alcohols (e.g.,

methanol, ethanol)
Ester and HCl

Generally a safer and

more controlled

reaction than with

water.

[15]

Amines Amide and HCl

Effective for

neutralization,

producing stable

amides.

[15]

First Aid Measures
Immediate action is required in case of exposure.

Table 5: General First Aid Measures for Acid Chlorides
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Exposure Route First Aid Procedure Source(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, administer

oxygen. Seek immediate

medical attention.

[6]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Seek immediate

medical attention.

[6][11]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, lifting upper and

lower eyelids occasionally.

Seek immediate medical

attention.

[6][11]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[6][11]

Visualized Safety Information
To further aid in understanding the risks and necessary precautions, the following diagrams

illustrate key safety-related concepts.

Signaling Pathways and Logical Relationships
The primary hazard of vaccenic acid chloride stems from its reactivity, particularly with water.

This reaction is a nucleophilic acyl substitution.
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Figure 1: Reaction of Vaccenic Acid Chloride with Water
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Caption: Reaction of Vaccenic Acid Chloride with Water

Experimental Workflows
A standardized workflow is essential for the safe handling of reactive chemicals like vaccenic
acid chloride.
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Figure 2: Safe Handling Workflow for Vaccenic Acid Chloride
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Caption: Safe Handling Workflow for Vaccenic Acid Chloride
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Conclusion
While specific safety data for vaccenic acid chloride is sparse, the general understanding of

the acid chloride functional group dictates that it should be handled as a highly reactive,

corrosive, and potentially toxic compound. All personnel must be thoroughly trained in handling

such chemicals and must use appropriate engineering controls and personal protective

equipment. The information and protocols outlined in this guide are intended to provide a

foundation for a comprehensive risk assessment before any work with vaccenic acid chloride
is undertaken.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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